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Compound of Interest

Compound Name: 4-Bromo-2-methoxyaniline

Cat. No.: B048862

An In-depth Technical Guide to 4-Bromo-2-
methoxyaniline

Introduction

4-Bromo-2-methoxyaniline, also known as 4-bromo-o-anisidine, is an aromatic amine
derivative that serves as a critical building block in organic synthesis.[1][2] Its unique structure,
featuring a reactive bromine atom and an amine group on a methoxy-substituted benzene ring,
makes it a versatile intermediate in the pharmaceutical and chemical industries.[3] This
compound is particularly valuable in the development of complex molecules, including potent
enzyme inhibitors for therapeutic applications.[4] This guide provides a comprehensive
overview of its chemical structure, properties, synthesis, and applications for researchers,
scientists, and professionals in drug development.

Chemical Structure and Identifiers

The molecular structure of 4-Bromo-2-methoxyaniline consists of an aniline ring substituted
with a bromine atom at the para position (C4) and a methoxy group at the ortho position (C2)
relative to the amino group.

Chemical Identity
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Identifier Value

CAS Number 59557-91-4[5][6][7]

IUPAC Name 4-bromo-2-methoxyaniline[7]

Molecular Formula C7HsBrNO[5][6][7]

Molecular Weight 202.05 g/mol [5][6]1[7]

SMILES COC1=C(C=CC(=C1)BrN[7]

InChl Key WRFYIYOXJWKONR-UHFFFAOY SA-N[5][7]

| Synonyms | 4-Bromo-o-anisidine, 2-Amino-5-bromoanisole[1][2][8][9] |

Physicochemical Properties

This section summarizes the key physical and chemical properties of 4-Bromo-2-
methoxyaniline.

Property Data

Property Value
White to light gray or light yellow
Appearance
powder/crystal[1][2]
Melting Point 56.5 - 58 °C[10]
Purity Typically >98.0% (by GC)[1][2][8]

| Form | Solid[5] |

Experimental Protocols: Synthesis

A common and efficient method for synthesizing 4-Bromo-2-methoxyaniline is through the
selective bromination of 2-methoxyaniline (o-anisidine).

Detailed Experimental Protocol for Synthesis[10]
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e Objective: To synthesize 4-Bromo-2-methoxyaniline from 2-methoxyaniline.

o Reagents and Materials:

o 2-Methoxyaniline (o-anisidine) (15 g, 0.122 mol)

o 2,4,4,6-Tetrabromo-2,5-cyclohexadienone (brominating agent) (50 g, 0.122 mol)

o Methylene chloride (250 ml)

o 2N Sodium hydroxide solution (150 ml)

o Water (50 ml)

o Magnesium sulfate

o Silica gel

o Petroleum ether

e Procedure:

o The 2-methoxyaniline is dissolved in 250 ml of methylene chloride in a suitable reaction
vessel.[10]

o The solution is chilled to a temperature of -10°C.[10]

o The brominating agent, 2,4,4,6-tetrabromo-2,5-cyclohexadienone, is added slowly to the
solution, ensuring the reaction temperature is maintained below -5°C.[10]

o Following the addition, the reaction mixture is allowed to warm to room temperature.[10]

o The reaction mixture is then washed sequentially with 2N sodium hydroxide (2 x 75 ml)
and water (2 x 25 ml).[10]

o The organic layer is dried over magnesium sulfate and then evaporated to dryness to yield
the crude product.[10]

e Purification:
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o The crude product is purified using silica gel column chromatography.[10]

o The column is eluted with methylene chloride to yield the pure compound.[10]

e Results and Characterization:
o Yield: 23.68 g (96%) of the title compound was obtained.[10]

o Appearance: The product had a melting point of 56.5°-58°C after recrystallization from
petroleum ether.[10]

o Elemental Analysis:
» Calculated for C7HsBrNO: C, 41.61%; H, 3.99%; Br, 39.55%; N, 6.93%.[10]

» Found: C, 41.59%; H, 3.99%; Br, 39.49%; N, 6.92%.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact
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Phone: (601) 213-4426
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